Cas no 93940-25-1 (Isoquinoline,1-(3,4-diethoxyphenyl)-6,7-diethoxy-, hydrochloride (1:1))
93940-25-1 structure
Product Name:Isoquinoline,1-(3,4-diethoxyphenyl)-6,7-diethoxy-, hydrochloride (1:1)
CAS No:93940-25-1
MF:C23H28ClNO4
MW:417.92572593689
CID:818404
PubChem ID:16205883
Update Time:2025-04-19
Isoquinoline,1-(3,4-diethoxyphenyl)-6,7-diethoxy-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline,1-(3,4-diethoxyphenyl)-6,7-diethoxy-, hydrochloride (1:1)
- 1-(3,4-diethoxyphenyl)-6,7-diethoxyisoquinolin-2-ium,chloride
- 1-(3,4-diethoxyphenyl)-6,7-diethoxyisoquinolinium chloride
- EINECS 300-419-1
- NS00065422
- 93940-25-1
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- Inchi: 1S/C23H27NO4.ClH/c1-5-25-19-10-9-17(14-20(19)26-6-2)23-18-15-22(28-8-4)21(27-7-3)13-16(18)11-12-24-23;/h9-15H,5-8H2,1-4H3;1H
- InChI Key: XLXNBZYNEIRAJA-UHFFFAOYSA-N
- SMILES: [Cl-].O(CC)C1C(=CC2C=C[NH+]=C(C3C=CC(=C(C=3)OCC)OCC)C=2C=1)OCC
Computed Properties
- Exact Mass: 417.1706861g/mol
- Monoisotopic Mass: 417.1706861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 448
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.1Ų
Isoquinoline,1-(3,4-diethoxyphenyl)-6,7-diethoxy-, hydrochloride (1:1) Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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